Cas no 898422-51-0 (N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-5,6,7,8-tetrahydronaphthalene-2-carboxamide)

• Product Name: N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-5,6,7,8-tetrahydronaphthalene-2-carboxamide
• CAS No: 898422-51-0
• MF: C₂₀H₁₉N₃O₂S
• MW: 365.448763132095
• CID: 5482695
• Update Time: 2025-05-22

N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-5,6,7,8-tetrahydronaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(4-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]-5,6,7,8-tetrahydronaphthalene-2-carboxamide
• N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-5,6,7,8-tetrahydronaphthalene-2-carboxamide

• Inchi： 1S/C20H19N3O2S/c1-26-17-10-8-14(9-11-17)19-22-23-20(25-19)21-18(24)16-7-6-13-4-2-3-5-15(13)12-16/h6-12H,2-5H2,1H3,(H,21,23,24)
• InChI Key： WKZGQPRKSVRMCN-UHFFFAOYSA-N
• SMILES： C1=C2C(CCCC2)=CC=C1C(NC1=NN=C(C2=CC=C(SC)C=C2)O1)=O

Additional information on N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-5,6,7,8-tetrahydronaphthalene-2-carboxamide

Comprehensive Analysis of N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-5,6,7,8-tetrahydronaphthalene-2-carboxamide (CAS No. 898422-51-0)

The compound N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-5,6,7,8-tetrahydronaphthalene-2-carboxamide, identified by its CAS No. 898422-51-0, represents a significant advancement in the field of medicinal chemistry and drug discovery. This molecule, characterized by its unique 1,3,4-oxadiazole core and tetrahydronaphthalene scaffold, has garnered attention for its potential applications in targeting various biological pathways. Researchers and pharmaceutical developers are increasingly interested in its structural versatility and therapeutic potential, particularly in the context of inflammation and metabolic disorders.

One of the most intriguing aspects of N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-5,6,7,8-tetrahydronaphthalene-2-carboxamide is its methylsulfanyl functional group, which contributes to its pharmacokinetic properties. This moiety enhances the compound's solubility and bioavailability, making it a promising candidate for oral administration. Recent studies have explored its interaction with enzymes such as COX-2 and PDE4, which are critical in inflammatory responses. The compound's ability to modulate these enzymes positions it as a potential lead for developing novel anti-inflammatory agents.

In the realm of drug discovery, the 1,3,4-oxadiazole ring system has been widely investigated due to its diverse biological activities. The incorporation of this heterocycle into N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-5,6,7,8-tetrahydronaphthalene-2-carboxamide further underscores its relevance. Computational modeling and molecular docking studies suggest that this compound exhibits high affinity for specific protein targets, which could explain its observed efficacy in preclinical trials. These findings align with the growing demand for targeted therapies in precision medicine.

The tetrahydronaphthalene moiety in CAS No. 898422-51-0 also plays a pivotal role in its pharmacological profile. This bicyclic structure is known to improve metabolic stability and reduce off-target effects, a feature highly sought after in modern drug design. Additionally, the compound's carboxamide group facilitates hydrogen bonding with biological targets, enhancing its specificity. Such attributes make it a subject of interest for researchers focusing on neurodegenerative diseases and cancer therapeutics, where selective inhibition is paramount.

From a synthetic chemistry perspective, the preparation of N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-5,6,7,8-tetrahydronaphthalene-2-carboxamide involves multi-step reactions, including cyclization and amidation. Optimizing these processes has been a key area of research, particularly in achieving high yields and purity. The compound's structure-activity relationship (SAR) studies have revealed that minor modifications to its methylsulfanyl or oxadiazole components can significantly alter its biological activity, offering avenues for further innovation.

As the scientific community continues to explore CAS No. 898422-51-0, its potential applications extend beyond traditional medicine. For instance, its use in bioimaging and diagnostic tools is being investigated, leveraging its fluorescent properties under certain conditions. This multidisciplinary approach highlights the compound's versatility and aligns with current trends in theranostics, where diagnostics and therapy are combined into a single platform.

In conclusion, N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-5,6,7,8-tetrahydronaphthalene-2-carboxamide (CAS No. 898422-51-0) stands as a compelling example of modern chemical innovation. Its unique structural features, coupled with its broad therapeutic potential, make it a focal point for ongoing research. Whether in drug development, molecular biology, or material science, this compound exemplifies the intersection of chemistry and life sciences, paving the way for future breakthroughs.